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Compound of Interest

Compound Name: 1-Methyl-2-propylbenzene

Cat. No.: B092723 Get Quote

An In-depth Technical Guide to the Health and Safety of 1-Methyl-2-propylbenzene

This technical guide provides a comprehensive overview of the health and safety information

for 1-Methyl-2-propylbenzene (CAS No. 1074-17-5), also known as o-propyltoluene. The

information is intended for researchers, scientists, and drug development professionals. Due to

the limited availability of specific toxicological data for 1-Methyl-2-propylbenzene, a read-

across approach has been employed, utilizing data from the closely related structural

analogue, n-propylbenzene (CAS No. 103-65-1), where indicated. This approach is a

scientifically accepted method for assessing the potential hazards of data-poor chemicals.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 1-Methyl-2-propylbenzene is

presented below.
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Property Value Source

Molecular Formula C₁₀H₁₄ [1][2]

Molecular Weight 134.22 g/mol [1][2]

CAS Number 1074-17-5 [1][2]

Synonyms

2-Propyltoluene, o-

Propyltoluene, 2-n-

Propyltoluene

[1][3][4]

Physical State Liquid [3]

Melting Point -60.3 °C [1]

Boiling Point 181 °C (literature) [5]

Flash Point 68 °C (literature, closed cup) [5]

Vapor Pressure 0.99 mmHg [1]

Water Solubility Insoluble [6]

logP (Octanol/Water Partition

Coefficient)
4.50 [1]

Hazard Identification and Classification
1-Methyl-2-propylbenzene is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are summarized in the table below.

Hazard Class GHS Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor[1]

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction[1]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage[1]
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GHS Pictograms:

Flame (Flammable)

Corrosion (Causes serious eye damage)

Exclamation Mark (Skin sensitizer)[1]

Signal Word: Danger[1]

Below is a DOT graph illustrating the logical flow of hazard identification.
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GHS Hazard Identification Flowchart

Toxicological Information
Detailed toxicological data for 1-Methyl-2-propylbenzene is limited. Therefore, data for the

structural analogue n-propylbenzene is included for a read-across assessment.
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Endpoint Species Route Value Remarks Source

Acute Oral

Toxicity

(LD50)

Rat Oral 6040 mg/kg

Read-across

from n-

propylbenzen

e

[7]

Acute

Inhalation

Toxicity

(LC50)

Rat Inhalation
65000 ppm (2

h)

Read-across

from n-

propylbenzen

e

[7]

Acute Dermal

Toxicity

(LD50)

Rabbit Dermal
No data

available

Skin Irritation Not specified Dermal
Causes skin

irritation

Based on

GHS

classification

of similar

substances

[8]

Eye Irritation Not specified Ocular

Causes

serious eye

damage

GHS

classification
[1]

Skin

Sensitization
Not specified Dermal

May cause

an allergic

skin reaction

GHS

classification
[1]

Adverse Effects:

Neurotoxicity: May cause acute solvent syndrome[1].

Ecotoxicological Information
Propylbenzenes are generally considered to be toxic to aquatic life with long-lasting effects.
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Endpoint Species Duration Value Remarks Source

Acute

Immobilisatio

n (EC50)

Daphnia

magna

(Water flea)

48 hours > 40.0 mg/L

Data for a

reaction

mass

containing

isomers of

methyl-

propyl-

benzene. No

immobility

observed at

this

concentration

.

[9]

Toxicity to

Fish (LC50)

Oncorhynchu

s mykiss

(Rainbow

trout)

96 hours 1.55 mg/L

Read-across

from n-

propylbenzen

e

[10]

Toxicity to

Algae (EC50)

No data

available

Environmental Fate:

Biodegradability: Propylbenzenes are expected to be readily biodegradable[11].

Bioaccumulation: There is a potential for bioaccumulation[11].

Mobility: Expected to have low mobility in soil. Due to its vapor pressure, volatilization from

water surfaces is expected to be an important fate process[12].

Experimental Protocols
While specific studies on 1-Methyl-2-propylbenzene are not readily available in the public

domain, the following sections describe the principles of standard OECD test guidelines

relevant to the identified hazards.
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Skin Sensitization: Direct Peptide Reactivity Assay
(DPRA) - OECD 442C
The DPRA is an in chemico method that assesses the potential of a substance to cause skin

sensitization by mimicking the initial step in the adverse outcome pathway: the binding of the

chemical to skin proteins.

Methodology Principle:

Test System: The assay uses synthetic peptides containing either cysteine or lysine, which

mimic the nucleophilic sites in skin proteins that are targets for sensitizing chemicals[9][13].

Procedure: The test substance is incubated with the cysteine and lysine peptides for 24

hours at a controlled temperature[9][13].

Analysis: Following incubation, the concentration of the remaining, unreacted peptide is

quantified using High-Performance Liquid Chromatography (HPLC) with UV detection[9].

Endpoint: The percentage of peptide depletion is calculated. This depletion is indicative of

the test substance's reactivity and its potential to act as a skin sensitizer[9].
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First-Aid Procedures for Exposure

Fire-Fighting Measures
Suitable Extinguishing Media:

Use dry chemical, carbon dioxide, or alcohol-resistant foam.[9]
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Specific Hazards Arising from the Chemical:

Flammable liquid and vapor.[1]

Vapors may form explosive mixtures with air.[3]

Vapors are heavier than air and may travel to a source of ignition and flash back.[3]

Containers may explode when heated.[3]

Special Protective Actions for Fire-Fighters:

Wear a self-contained breathing apparatus for firefighting if necessary.[9]

Accidental Release Measures
Personal Precautions, Protective Equipment, and Emergency Procedures:

Use personal protective equipment, including chemical-impermeable gloves and safety

goggles.[9]

Ensure adequate ventilation.[9]

Remove all sources of ignition and use spark-proof tools.[9]

Evacuate personnel to safe areas and keep people away from and upwind of the spill/leak.

[9]

Environmental Precautions:

Prevent further leakage or spillage if safe to do so.[9]

Do not let the chemical enter drains; discharge into the environment must be avoided.[9]

Methods and Materials for Containment and Cleaning Up:

Collect spillage with non-combustible absorbent material (e.g., sand, earth, diatomaceous

earth, vermiculite) and place in a container for disposal according to local regulations.[9]
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Use spark-proof tools and explosion-proof equipment.[9]

This guide is intended to provide comprehensive health and safety information based on

currently available data. It is essential to consult the most up-to-date Safety Data Sheet (SDS)

from your supplier and to conduct a thorough risk assessment before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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